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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Cycloheximide (CHX),
a potent inhibitor of protein synthesis in eukaryotes, for various experimental applications.
Detailed protocols and dosage guidelines are presented to assist in the design and execution
of robust and reproducible experiments.

Mechanism of Action

Cycloheximide, a natural product of the bacterium Streptomyces griseus, exerts its biological
effects by inhibiting the translocation step of eukaryotic protein synthesis.[1][2] It specifically
binds to the E-site of the 60S ribosomal subunit, which interferes with the movement of tRNA
and mRNA, thereby halting translational elongation.[2][3][4] This rapid and reversible inhibition
of protein synthesis makes it an invaluable tool in cell biology, molecular biology, and
pharmacology.[1] Mitochondrial protein synthesis, however, is resistant to cycloheximide.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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